Cas no 954248-75-0 (4-ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 954248-75-0
• MF: C₂₁H₂₈N₂O₄S
• MW: 404.523024559021
• CID: 6467482
• Update Time: 2025-06-28

4-ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• 4-ethoxy-3-methyl-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C21H28N2O4S/c1-3-26-20-10-9-19(15-17(20)2)28(24,25)22-11-12-23-13-14-27-21(16-23)18-7-5-4-6-8-18/h4-10,15,21-22H,3,11-14,16H2,1-2H3
• InChI Key： MYUWXEIGYAYZTH-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOC(C3=CC=CC=C3)C2)(=O)=O)=CC=C(OCC)C(C)=C1

Additional information on 4-ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide

4-Ethoxy-3-methyl-N-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 954248-75-0)

The compound 4-Ethoxy-3-methyl-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzene sulfonamide (CAS No. 954248-75-0) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring that is further substituted with an ethoxy and methyl group. The sulfonamide moiety is connected to a morpholine ring, which itself is substituted with a phenyl group and an ethyl chain. This combination of functional groups provides the molecule with interesting chemical and biological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzene sulfonamide intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the morpholine ring and its substituents. The morpholine ring plays a critical role in modulating the molecule's solubility, stability, and bioavailability, making it an attractive candidate for drug development. Recent studies have shown that compounds with similar structures exhibit potent inhibitory activity against various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits selective binding to certain receptors, which could make it effective in treating conditions such as hypertension, diabetes, and neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes suggests that it could be used as a delivery vehicle for other bioactive molecules, further expanding its utility in drug design.

In terms of chemical properties, this compound exhibits good thermal stability and moderate water solubility. Its logP value indicates that it has a reasonable balance between hydrophilicity and lipophilicity, which is essential for its absorption and distribution within biological systems. Recent advancements in computational chemistry have allowed researchers to model the molecule's interactions with various biomolecules, providing deeper insights into its mechanism of action.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in the environment. This makes it a more sustainable choice compared to other synthetic compounds that are resistant to degradation.

Looking ahead, ongoing research is focused on optimizing the synthesis process to improve yield and reduce costs. Researchers are also exploring the possibility of modifying the molecule's structure to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug.

In conclusion, 4-Ethoxy-3-methyl-N-[2-(2-phenylmorpholin-4-yl)ethyl]benzene sulfonamide (CAS No. 954248-75-0) represents a significant advancement in organic chemistry with broad implications for drug discovery and material science. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a promising candidate for addressing unmet medical needs and advancing sustainable chemical practices.